Cas no 1211542-21-0 (3-Bromo-2-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1211542-21-0
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD13193665
• CID: 1082012
• PubChem ID: 57675246
• Update Time: 2025-10-29

3-Bromo-2-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine
• NE58320
• Pyridine, 3-bromo-2-methyl-5-(trifluoromethyl)-
• D82271
• EN300-157084
• DB-252367
• 1211542-21-0
• AS-66144
• CS-0153528
• AKOS022175799
• FZHZGEPNTQEZLC-UHFFFAOYSA-N
• MFCD13193665
• SCHEMBL13865688

• MDL： MFCD13193665
• Inchi： 1S/C7H5BrF3N/c1-4-6(8)2-5(3-12-4)7(9,10)11/h2-3H,1H3
• InChI Key： FZHZGEPNTQEZLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN=C1C

Computed Properties

• Exact Mass: 238.95575g/mol
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.8

Additional information on 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine

3-Bromo-2-methyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine, with the CAS number 1211542-21-0, is a significant molecule in the field of organic chemistry. This pyridine derivative has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a pyridine ring substituted with a bromine atom at position 3, a methyl group at position 2, and a trifluoromethyl group at position 5. These substituents confer distinct electronic and steric properties, making it a versatile compound for synthetic and applied research.

Recent studies have highlighted the importance of 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine in drug discovery. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's ability to interact with biological targets. This makes it a promising candidate for designing bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers have explored its role in modulating cellular pathways, offering insights into its potential use in treating diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine has found utility in materials science. Its electron-deficient nature makes it an ideal precursor for synthesizing advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, which are valuable in gas storage and catalysis applications.

The synthesis of 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has streamlined the incorporation of the trifluoromethyl group into the pyridine ring.

The physical and chemical properties of 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its electronic structure. These studies are crucial for understanding its behavior in different chemical environments and optimizing its use in various applications.

In conclusion, 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine, with CAS number 1211542-21-0, is a multifaceted compound with significant potential across diverse fields. Its unique substitution pattern offers opportunities for innovation in drug development, materials science, and beyond. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.